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Compound of Interest

Compound Name:
6-Bromo-4-(2-phenylmorpholin-4-

yl)quinoline

CAS No.: 1252528-26-9

Cat. No.: B1373798

Get Quote

A Guide for Researchers in Drug Discovery and Development

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data is

publicly available for 6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline. The guidance herein is

synthesized from established best practices for handling quinoline derivatives and morpholine-

containing compounds. All protocols are based on the potential hazards of its structural

components. A thorough, experiment-specific risk assessment must be conducted by the end-

user in consultation with their institution's Environmental Health and Safety (EHS) department

before commencing any work.

Section 1: Compound Profile and Physicochemical
Properties
6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline is a complex heterocyclic molecule

incorporating a bromoquinoline core and a phenylmorpholine substituent. While empirical data

is scarce, its structure suggests it is likely a solid at room temperature with poor aqueous
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solubility. The properties outlined below are derived from computational predictions and

analysis of its constituent moieties.

Table 1: Physicochemical and Structural Information

Property Value / Information Source

Molecular Formula C₁₉H₁₇BrN₂O PubChem[1]

Molecular Weight 369.26 g/mol ---

Monoisotopic Mass 368.05243 Da PubChem[1]

Predicted XlogP 4.2 PubChem[1]

IUPAC Name
6-bromo-4-(2-phenylmorpholin-

4-yl)quinoline
PubChem[1]

InChIKey
MGOJVVIDDBKTJH-

UHFFFAOYSA-N
PubChem[1]

Physical Form Assumed to be a solid
Inferred from similar

compounds[2]

Section 2: Hazard Identification and Risk
Assessment
The risk profile of this compound is inferred from its primary structural components: 6-

bromoquinoline and morpholine.

6-Bromoquinoline Moiety: The quinoline ring system is known to be biologically active. The

bromo- derivative, 6-bromoquinoline, is classified as a skin and eye irritant and may cause

respiratory irritation.[3] It is crucial to prevent inhalation of dust and direct contact with skin or

eyes.[3]

Morpholine Moiety: Morpholine itself is a corrosive and flammable liquid.[4][5] While

integrated into a larger, solid structure, the morpholine ring presents potential metabolic

liabilities, particularly oxidation at the carbon atoms adjacent to the nitrogen and oxygen.[6]
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This susceptibility to oxidation also hints at potential chemical instability under non-ideal

storage conditions.

Table 2: Summary of Anticipated Hazards

Hazard Type Basis of Assessment Recommended Precaution

Skin Irritation/Corrosion
Based on 6-bromoquinoline

data.[3]

Prevent all skin contact by

using chemical-resistant

gloves and a lab coat.[7][8]

Serious Eye Damage
Based on 6-bromoquinoline

data.[3]

Wear tightly fitting chemical

splash goggles at all times.

Use a face shield for splash

risks.[7][8]

Respiratory Irritation
Based on 6-bromoquinoline

data.[3]

All handling of solids must be

performed in a certified

chemical fume hood to avoid

dust inhalation.[7]

Harmful if Swallowed
General toxicity of quinoline

derivatives.[9][10]

Do not eat, drink, or smoke in

the laboratory. Wash hands

thoroughly after handling.[9]

[10]

Section 3: Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure risk. The selection of PPE

must be based on the specific laboratory procedure being performed.

Table 3: Required PPE for Handling 6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline
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Procedure
Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Storage &

Transport

Nitrile gloves

(inspect before

use).

Safety glasses. Lab coat.

Not required if

container is

sealed.

Weighing & Solid

Transfer

Double-glove

with nitrile

gloves.

Chemical splash

goggles and face

shield.

Lab coat.

Mandatory use of

a certified

chemical fume

hood.[7]

Solution

Preparation

Chemical-

resistant nitrile

gloves.

Chemical splash

goggles and face

shield.

Lab coat

(consider a

chemical-

resistant apron).

Mandatory use of

a certified

chemical fume

hood.[7]

General Lab

Work
Nitrile gloves.

Chemical splash

goggles.
Lab coat.

Work should be

conducted in a

well-ventilated

area.

Section 4: Safe Handling Protocols
Adherence to a systematic workflow is critical for ensuring personnel safety and experimental

integrity.

Engineering Controls: The Primary Barrier
Chemical Fume Hood: All procedures that involve handling the open solid compound or its

solutions must be performed inside a certified chemical fume hood with a face velocity

appropriate for handling chemical powders.

Safety Equipment: An operational emergency eyewash station and safety shower must be

readily accessible and tested regularly.[7]

Ventilation: Ensure general laboratory ventilation meets institutional standards.
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Protocol: Handling the Solid Compound
Preparation: Before retrieving the compound, ensure the fume hood is operational and the

work surface is clean and decontaminated. Don all required PPE as specified in Table 3.

Equilibration: If the compound is stored refrigerated or frozen, allow the sealed container to

equilibrate to room temperature in a desiccator to prevent condensation of atmospheric

moisture onto the solid.

Weighing: Perform weighing within the fume hood. Use a dedicated spatula and weigh boat.

To minimize dust generation, do not pour the powder from a height. Use a gentle tapping

motion to transfer the solid.

Transfer: If transferring the solid to a reaction vessel, do so carefully within the fume hood.

Cleanup: Immediately after handling, decontaminate the spatula and work surface. Dispose

of the weigh boat and any contaminated wipes in a designated solid hazardous waste

container.

Post-Handling: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water.

Protocol: Solution Preparation
Solvent Selection: Choose an appropriate, dry solvent. Given the predicted high lipophilicity

(XlogP 4.2)[1], solvents like DMSO, DMF, or Dioxane are likely candidates.

Dissolution: In a fume hood, add the weighed solid to the reaction vessel first. Slowly add the

solvent to the solid to avoid splashing and aerosol generation.[8]

Mixing: Use magnetic stirring or gentle sonication to aid dissolution. Ensure the vessel is

capped during mixing to prevent vapor release.

Storage of Solutions: If a stock solution is prepared for later use, store it in a tightly sealed,

clearly labeled amber vial at or below -20°C to minimize degradation. (See Section 5).

Workflow Visualization
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Figure 1: Safe Handling Workflow

1. Preparation
- Verify Fume Hood
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2. Compound Handling
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- Weigh Solid
- Prepare Solution

3. Experimental Use
- Maintain Controls

- Avoid Direct Contact

4. Decontamination
- Clean Glassware
- Wipe Surfaces

5. Waste Disposal
- Segregate Waste Streams
- Label Hazardous Waste

6. Final Steps
- Doff PPE Correctly

- Wash Hands
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Caption: A logical workflow for the safe handling of 6-Bromo-4-(2-phenylmorpholin-4-
yl)quinoline.
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Section 5: Storage and Stability
Proper storage is paramount to preserving the chemical integrity of the compound and

ensuring experimental reproducibility. The structural motifs suggest sensitivity to light, air, and

moisture.

Recommended Storage Conditions
Temperature: Store in a cool, dry place. For long-term storage, refrigeration (-4°C) or

freezing (-20°C) is recommended. Some structurally similar compounds may even require

cold-chain transport, highlighting the importance of low temperatures.[11]

Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen). The morpholine

moiety can be susceptible to oxidation, and an inert atmosphere minimizes this risk.[6]

Container: Use a tightly sealed, amber glass vial to protect from light and moisture.[9]

Location: Store in a locked, designated cabinet away from strong oxidizing agents, acids,

and bases.[7][9]

Chemical Stability Considerations
The primary points of instability are likely photodegradation of the bromoquinoline ring and

oxidation of the morpholine ring.

Solutions: Solutions are generally less stable than the solid material. It is best practice to

prepare solutions fresh for each experiment. If a stock solution must be stored, it should be

aliquoted to avoid repeated freeze-thaw cycles, purged with inert gas, and stored at -20°C or

-80°C in the dark.

Hydrolysis: Avoid exposure to moisture, as this could potentially lead to slow degradation

over time.[9][10]

Stability Factors Diagram
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Figure 2: Factors Influencing Compound Stability

Degradation Factors

Mitigation Strategies

Light

Compound
Integrity

Air (Oxidation) Moisture Heat
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Caption: Key environmental factors affecting stability and the corresponding storage solutions.

Section 6: Spill and Waste Management
Accidents should be anticipated, and clear protocols for response must be in place.

Spill Response Protocol
Evacuate & Alert: Alert personnel in the immediate area and evacuate if the spill is large or if

dust is airborne.

Ventilate: Ensure the area is well-ventilated, preferably by a chemical fume hood.

Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a

liquid spill, contain it with an inert absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads).[9][10] Do not use combustible materials like paper towels to absorb liquid

spills.

Clean: Wearing appropriate PPE, carefully scoop the contained material into a labeled

hazardous waste container.
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Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the incident to the lab manager and institutional EHS department.

Waste Disposal
All materials that come into contact with 6-Bromo-4-(2-phenylmorpholin-4-yl)quinoline must

be treated as hazardous waste.[7]

Solid Waste: Contaminated gloves, weigh boats, absorbent pads, and other disposable

materials should be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and decontamination rinsate should be collected in a

labeled, sealed hazardous waste container compatible with the solvents used.

Disposal: All waste must be disposed of following local, state, and federal regulations

through your institution's EHS-approved waste management program.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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